Cas no 1803940-07-9 (Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate)
Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate
-
- Inchi: 1S/C10H10F4N2O3/c1-2-18-9(17)7-5(3-15)8(16-4-6(7)11)19-10(12,13)14/h4H,2-3,15H2,1H3
- InChI Key: SWEJJJBHDWYGKX-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C(CN)=C1C(=O)OCC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 314
- XLogP3: 1.5
- Topological Polar Surface Area: 74.4
Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098575-1g |
Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate |
1803940-07-9 | 97% | 1g |
$1,475.10 | 2022-04-02 |
Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate
Research Brief on Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1803940-07-9)
Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1803940-07-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.
The compound's unique structural features, including the trifluoromethoxy and fluoro substituents, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for further investigation. Recent synthetic methodologies have optimized the production of Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate, with a focus on improving yield and purity. These advancements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.
In pharmacological research, Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate has been evaluated for its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies suggest that it may interact with GABA receptors, which are critical targets for anxiolytic and anticonvulsant drugs. Additionally, its antimicrobial properties have been explored, with some studies indicating activity against resistant bacterial strains. These findings highlight the compound's versatility and potential for multifunctional therapeutic applications.
Despite these promising results, further in vivo studies are needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Challenges such as potential toxicity and off-target effects must also be addressed. Nonetheless, the growing body of research underscores the importance of Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate as a valuable tool in medicinal chemistry and drug development.
In conclusion, Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1803940-07-9) represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and diverse biological activities make it a compound of interest for researchers in the chemical, biological, and pharmaceutical sciences. Continued investigation into its mechanisms of action and therapeutic potential is warranted to unlock its full clinical utility.
1803940-07-9 (Ethyl 3-(aminomethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)